Clavams

Clavams, a class of beta-lactam antibiotics, are derived from the fungal genus Penicillium. They exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria due to their unique mechanism of action. Clavams achieve this by inhibiting bacterial cell wall synthesis through the irreversible inhibition of penicillin-binding proteins (PBPs). This family includes well-known compounds such as aztreonam, a monobactam that belongs to the clavam class but is not a true clavam. Clavams are often used in combination with beta-lactamase inhibitors like克拉维酸，以增强其抗菌效果和扩展抗生素谱。它们在医疗领域中广泛应用于治疗各种感染性疾病，并且具有较低的过敏风险和较轻的不良反应。